Cas no 459789-99-2 (Obeticholic acid)

• Product Name: Obeticholic acid
• CAS No: 459789-99-2
• MF: C₂₆H₄₄O₄
• MW: 420.63
• MDL: MFCD16621104
• CID: 68162
• PubChem ID: 447715
• Update Time: 2025-12-10

Obeticholic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethylchenodeoxycholic acid
• 6alpha-Ethyl-chenodeoxycholic acid
• 6-Ecdca
• 6-Ethyl-cdca
• C15636
• 6-Ethylchenodeoxycholic acid(Obeticholic Acid)
• Obeticholic Acid
• (3α,5β,6α,7α)-6-ethyl-3,7-dihydroxy-cholan-24-oic acid
• (R)-4-((3R,5S,6R,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-3,7-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoic acid
• Obeticholic acid 6-ECDCA
• INT-747
• 1osv
• CHC
• INT747
• UNII-0462Z4S4OZ
• Obecholic acid
• (3alpha,5beta,6alpha,7alpha,8xi)-6-Ethyl-3,7-dihydroxycholan-24-oic acid
• OBETICHOLIC ACID [INN]
• 459789-99-2
• OBETICHOLIC ACID [JAN]
• (3beta,5beta,6alpha,7beta)-6-ethyl-3,7-dihydroxycholan-24-oic acid
• NS00071049
• OBETICHOLIC ACID [WHO-DD]
• HB3731
• (4R)-4-[(1R,3aS,3bS,4R,5R,5aS,7R,9aS,9bS,11aR)-5-ethyl-4,7-dihydroxy-9a,11a-dimethyl-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid
• Q15708271
• 6-ethyl chenodeoxycholic acid
• (3.ALPHA.,5.BETA.,6.ALPHA.,7.ALPHA.)-6-ETHYL-3,7-DIHYDROXYCHOLAN-24-OIC ACID
• DSP1747
• P16663
• AKOS024259126
• CHEBI:43602
• BRD-K30968378-001-01-9
• Ocaliva
• A05AA04
• (4R)-4-[(1S,2S,5R,7S,8R,9R,10S,11S,14R,15R)-8-ethyl-5,9-dihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanoic acid
• CHOLAN-24-OIC ACID, 6-ETHYL-3,7-DIHYDROXY-, (3.ALPHA.,5.BETA.,6.ALPHA.,7.ALPHA.)-
• acide obeticholique
• 6ECDCA
• EX-A387
• Ocaliva (TN)
• 6-ethyl-3,7-dihydroxycholan-24-oic acid
• 6-Et CDCA
• Obetichloic acid
• BDBM21675
• GTPL3435
• Obeticholic acid (JAN/USAN/INN)
• Obeticholic acid [USAN:INN]
• acidum obeticholicum
• DSP-1747
• Obeticholic acid [USAN]
• 6alpha-ethylchenodeoxycholic acid
• 3alpha,7alpha-dihydroxy-6alpha-ethyl-5beta-cholan-24-oic acid
• acido obeticolico
• HY-12222
• Obeticholic acid (INT-747)
• OBETICHOLIC ACID [ORANGE BOOK]
• 6-alpha-ethylchenodeoxycholic acid
• ZXERDUOLZKYMJM-ZWECCWDJSA-N
• GS-6103
• (4R)-4-[(3R,5S,6R,7R,8S,9S,10S,13R,14S,17R)-6-ethyl-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• CHEMBL566315
• EN300-20332085
• Obeticholic acid (INT-747)?
• Cholan-24-oic acid, 6-ethyl-3,7-dihydroxy-, (3alpha,5beta,6alpha,7alpha)-
• DTXSID20196671
• OBETICHOLIC ACID [MI]
• 6-ETHYL-CHENODEOXYCHOLIC ACID
• SCHEMBL715823
• CS-3813
• DTXCID60119162
• 0462Z4S4OZ
• NCGC00480885-01
• 3A, 7A -DIHYDROXY-6A -ETHYL-5B-CHOLAN-24-OIC ACID
• D09360
• INT 747
• DB05990
• (3alpha,5beta,6alpha,7alpha)-6-Ethyl-3,7-dihydroxycholan-24-oic acid
• 6-ECDCA; Obeticholic acid
• 6alpha-ethyl-3alpha,7alpha-dihydroxy-5beta-cholan-24-oic acid
• Obeticholic acid

• MDL： MFCD16621104
• Inchi： InChI=1S/C26H44O4/c1-5-17-21-14-16(27)10-12-26(21,4)20-11-13-25(3)18(15(2)6-9-22(28)29)7-8-19(25)23(20)24(17)30/h15-21,23-24,27,30H,5-14H2,1-4H3,(H,28,29)/t15-,16-,17-,18-,19+,20+,21+,23+,24-,25-,26-/m1/s1
• InChI Key： ZXERDUOLZKYMJM-ZWECCWDJSA-N
• SMILES： C[C@@]([C@]1([H])[C@@H](CC)[C@H]2O)(CC[C@@H](O)C1)[C@]3([H])[C@]2([H])[C@@](CC[C@]4([H])[C@H](C)CCC(O)=O)([H])[C@]4(C)CC3

Computed Properties

• Exact Mass: 420.32400
• Monoisotopic Mass: 420.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 5.7

Experimental Properties

• Color/Form: No data available
• Density: 1.091
• Melting Point: No data available
• Boiling Point: 562.9°C at 760 mmHg
• Flash Point: 308.3±19.7 °C
• Refractive Index: 1.529
• PSA: 77.76000
• LogP: 5.11400

Obeticholic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Natural Products and Extracts Natural Pigments Animal Tissue Extraction
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Obeticholic acid

Introduction to Obeticholic Acid (CAS No: 459789-99-2)

Obeticholic acid, chemically designated as (3α,24E)-3-hydroxy-5-cholanoic acid, is a potent and selective agonist of the farnesoid X receptor (FXR). This bile acid derivative, identified by its unique CAS No: 459789-99-2, has garnered significant attention in the field of pharmaceutical research due to its multifaceted therapeutic potential. Obeticholic acid belongs to the class of non-steroidal farnesoid X receptor agonists, which have emerged as promising candidates for treating various metabolic and liver-related disorders. The compound’s molecular structure, characterized by a hydroxyl group at the 3α position and a double bond at the 24E position, contributes to its high affinity for the FXR, making it a valuable tool in drug development.

The pharmacological profile of Obeticholic acid has been extensively studied in both preclinical and clinical settings. Its ability to modulate FXR signaling pathways has opened new avenues for treating non-alcoholic steatohepatitis (NASH), primary biliary cholangitis (PBC), and other liver diseases. Recent advancements in research have highlighted the compound’s potential in managing metabolic syndrome by improving insulin sensitivity and reducing liver inflammation. These findings have positioned Obeticholic acid as a cornerstone in the treatment of chronic liver diseases, where traditional therapies often fall short.

In clinical trials, Obeticholic acid has demonstrated remarkable efficacy in reducing liver enzyme levels and improving histological features of NASH. A pivotal study published in the New England Journal of Medicine reported that patients treated with Obeticholic acid showed significant reductions in alanine aminotransferase (ALT) levels and fibrosis progression compared to placebo recipients. These results have not only validated the therapeutic potential of Obeticholic acid but also paved the way for its regulatory approval by agencies such as the U.S. Food and Drug Administration (FDA) for specific indications.

Beyond its applications in hepatology, research has begun to explore the broader therapeutic implications of Obeticholic acid. Studies suggest that this compound may play a role in managing hyperlipidemia by modulating cholesterol metabolism. Additionally, its anti-inflammatory properties have prompted investigations into its potential use in autoimmune diseases such as rheumatoid arthritis. The versatility of Obeticholic acid underscores its significance as a pharmacological agent with diverse therapeutic applications.

The chemical synthesis and structural optimization of Obeticholic acid have been subjects of intense research efforts. Researchers have focused on developing scalable synthetic routes that ensure high purity and yield, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled the production of Obeticholic acid at commercial scales, facilitating its use in clinical trials and therapeutic settings. Furthermore, structural modifications have been explored to enhance the pharmacokinetic properties of Obeticholic acid, including its solubility and bioavailability.

The safety profile of Obeticholic acid has been carefully evaluated through rigorous toxicological studies. Preliminary findings indicate that while the compound is generally well-tolerated at therapeutic doses, some adverse effects such as gastrointestinal discomfort have been observed. However, these effects are typically mild and transient, making Obeticholic acid a relatively safe option for long-term treatment. Ongoing research continues to monitor long-term adverse effects and explore strategies to mitigate any potential risks associated with its use.

The future prospects of Obeticholic acid are promising, with ongoing studies investigating its role in combination therapies for complex liver diseases. Researchers are also exploring novel formulations that could enhance its delivery and efficacy. The growing body of evidence supporting the therapeutic benefits of Obeticholic acid positions it as a key player in modern medicine, particularly in addressing chronic liver conditions that remain challenging to treat effectively.

In conclusion, Obeticholic acid (CAS No: 459789-99-2) represents a significant advancement in the treatment of liver diseases and metabolic disorders. Its potent FXR agonist activity has been instrumental in developing novel therapeutic strategies for conditions such as NASH and PBC. As research continues to uncover new applications and refine existing treatments, Obeticholic acid is poised to remain at the forefront of pharmaceutical innovation, offering hope for patients suffering from debilitating liver diseases.